3-(3-(3-Methylpyridin-2-yl)-1,2,4-oxadiazol-5-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-(3-Methylpyridin-2-yl)-1,2,4-oxadiazol-5-yl)propanoic acid is a chemical compound that has attracted significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of pyridine and oxadiazole, which are both important heterocyclic compounds with various biological activities. The synthesis of this compound has been achieved using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Scientific Research Applications
Synthesis and Microbial Activity
Compounds related to 3-(3-(3-Methylpyridin-2-yl)-1,2,4-oxadiazol-5-yl)propanoic acid have been synthesized and evaluated for antimicrobial activities. For instance, derivatives of benzimidazole involving oxadiazole have shown potential antimicrobial properties (El-masry, Fahmy, & Abdelwahed, 2000).
Antimicrobial Screening
Some novel substituted indoles containing 1,3,4-oxadiazole and 1,2,4-triazole moieties, synthesized from (1H-indol-3-yl)-acetic acid N′-(2-cyanoethyl)hydrazide, have been screened for antimicrobial activity against various bacteria and anti-inflammatory activity. These compounds have shown promising results in inhibiting microbial growth (Gadegoni & Manda, 2013).
Insecticidal and Antimicrobial Properties
The synthesis of a number of 1,3,4-oxadiazoles from 2-Chloropyridine-5-acetic acid has been described. Some of these compounds were noted for their potential insecticidal and antimicrobial activities (Holla et al., 2004).
Pharmaceutical Applications
PET Radiopharmaceutical Production
An automated synthesis of a radiopharmaceutical for PET imaging of sphingosine-1 phosphate receptor 1 (S1P1) was accomplished. The synthesized radiopharmaceutical, [11C]CS1P1, was validated under current Good Manufacturing Practices (cGMP) conditions, indicating its potential for human studies and imaging applications (Luo et al., 2019).
Novel Compounds for S1P1 Receptor Disorders
Compounds derived from (1, 2, 4-oxadiazol-3-yl) have been disclosed for the treatment of S1P1 receptor disorders such as psoriasis, rheumatoid arthritis, Crohn’s disease, and multiple sclerosis. These compounds demonstrated significant activity values, highlighting their therapeutic potential (ARENA PHARMACEUTICALS, INC., 2010).
Chemical Synthesis and Characterization
Synthesis of Novel Indole-Based Scaffolds
A study presented the synthesis of novel indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides. These molecules showed potent inhibitory potential against the urease enzyme and were suggested as valuable therapeutic agents in drug designing programs (Nazir et al., 2018).
Corrosion Inhibition Properties
Research on 1,3,4-oxadiazole derivatives revealed their corrosion inhibition ability towards mild steel in sulphuric acid. The studies indicated the protective layer formation and mixed-type behaviour of these inhibitors, suggesting their utility in industrial applications (Ammal, Prajila, & Joseph, 2018).
properties
IUPAC Name |
3-[3-(3-methylpyridin-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O3/c1-7-3-2-6-12-10(7)11-13-8(17-14-11)4-5-9(15)16/h2-3,6H,4-5H2,1H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUSSGZSCPQUCHR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)C2=NOC(=N2)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.